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Compound of Interest

Compound Name: Butyl laurate

Cat. No.: B087112 Get Quote

An In-depth Technical Guide to the Physical Properties of n-Butyl Dodecanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of n-

butyl dodecanoate. The information is presented to support research, development, and quality

control activities. All quantitative data is summarized for clarity, and detailed experimental

protocols are provided for key physical property measurements.

Introduction to n-Butyl Dodecanoate
N-butyl dodecanoate, also known as butyl laurate, is the ester formed from the condensation

of dodecanoic acid (lauric acid) and n-butanol.[1] Its chemical formula is C16H32O2.[2][3] It is

a colorless to pale yellow liquid with a fruity or fatty odor.[1][4] This compound is utilized as a

raw material and intermediate in the synthesis of pharmaceuticals, agrochemicals, and

dyestuffs. It also finds application as a flavoring agent and fragrance in food and cosmetic

products.

Core Physical Properties of n-Butyl Dodecanoate
The following table summarizes the key physical properties of n-butyl dodecanoate, compiled

from various sources.
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Physical Property Value Conditions

Molecular Weight 256.43 g/mol

Density 0.855 g/mL at 25 °C

0.860 g/mL

0.853 - 0.863 g/mL at 25 °C

Boiling Point 307 °C at 760 mmHg

180 °C at 18 mmHg

166 °C

Melting Point -10 °C

-7 °C

Refractive Index 1.435 at 20 °C (n20/D)

1.436

Water Solubility 0.06006 mg/L at 25 °C

Organic Solvent Solubility
Soluble in most organic

solvents.

LogP (Octanol/Water Partition

Coefficient)
6.51

Experimental Protocols
The determination of the physical properties of a liquid organic compound like n-butyl

dodecanoate involves standardized laboratory procedures.

Determination of Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure. Common methods include distillation and the Thiele tube method.

Methodology: Simple Distillation
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Apparatus Setup: A simple distillation apparatus is assembled with a round-bottom flask, a

distillation head, a condenser, a thermometer, and a receiving flask. The n-butyl

dodecanoate sample (at least 5 mL) is placed in the round-bottom flask with boiling chips to

ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises, and the thermometer

bulb should be fully immersed in the vapor.

Temperature Reading: The temperature is recorded when it stabilizes, which corresponds to

the boiling point of the liquid as it condenses into the receiving flask. It is crucial to record the

atmospheric pressure at the time of the measurement, as boiling point is pressure-

dependent.

Determination of Density
Density is the mass of a substance per unit volume. For liquids like n-butyl dodecanoate, a

pycnometer is a precise instrument for this measurement.

Methodology: Pycnometer Method

Initial Measurement: A clean, dry pycnometer (a flask with a precisely known volume) is

weighed empty.

Sample Introduction: The pycnometer is filled with the n-butyl dodecanoate sample, ensuring

no air bubbles are trapped. The stopper is inserted, and any excess liquid on the exterior is

carefully removed.

Final Measurement: The filled pycnometer is weighed again.

Calculation: The mass of the n-butyl dodecanoate is found by subtracting the empty

pycnometer's mass from the filled pycnometer's mass. The density is then calculated by

dividing the sample's mass by the known volume of the pycnometer. This measurement

should be performed at a controlled temperature, as density is temperature-dependent.

Determination of Refractive Index
The refractive index of a liquid is the ratio of the speed of light in a vacuum (or air) to its speed

in the liquid. It is a characteristic property used for identification and purity assessment.
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Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index.

Sample Application: A few drops of the n-butyl dodecanoate sample are placed on the prism

of the refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the knob until the dividing line between the light and dark fields is

sharp and centered on the crosshairs.

Reading: The refractive index is read from the instrument's scale. The temperature must be

noted, as the refractive index is temperature-dependent. Measurements are typically

corrected to a standard temperature of 20°C.

Determination of Solubility
Solubility is the maximum concentration of a solute that can dissolve in a solvent at a given

temperature to form a saturated solution.

Methodology: Isothermal Shake-Flask Method

Preparation of Supersaturated Solutions: An excess amount of n-butyl dodecanoate is added

to a known volume of the solvent (e.g., water or an organic solvent) in a sealed vial.

Equilibration: The vials are placed in a temperature-controlled shaker or water bath and

agitated for an extended period (e.g., 24-72 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, the vials are left undisturbed at the set temperature to

allow any undissolved solute to settle.

Sampling and Analysis: A sample of the supernatant is carefully withdrawn, filtered to remove

any solid particles, and then diluted. The concentration of n-butyl dodecanoate in the diluted

sample is determined using a suitable analytical technique, such as gas chromatography

(GC) or high-performance liquid chromatography (HPLC).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculation: The solubility is then calculated from the measured concentration and the

dilution factor.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point of n-butyl dodecanoate using simple distillation.

1. Assemble Distillation
Apparatus

2. Add n-butyl dodecanoate
and Boiling Chips to Flask 3. Gently Heat the Flask 4. Vapor Rises and

Surrounds Thermometer

5. Record Stable
Temperature

6. Vapor Condenses
and Collects in Flask

Result: Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination by Distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 106-18-3: Butyl laurate | CymitQuimica [cymitquimica.com]

2. butyl dodecanoate [stenutz.eu]

3. n-Butyl dodecanoate, 99+% | Fisher Scientific [fishersci.ca]

4. Butyl laurate | C16H32O2 | CID 61015 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical properties of n-butyl dodecanoate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087112#physical-properties-of-n-butyl-dodecanoate]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b087112?utm_src=pdf-body-img
https://www.benchchem.com/product/b087112?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/106-18-3/
https://www.stenutz.eu/chem/solv6.php?name=butyl%20dodecanoate
https://www.fishersci.ca/shop/products/n-butyl-dodecanoate-99-thermo-scientific/p-7051816
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-laurate
https://www.benchchem.com/product/b087112#physical-properties-of-n-butyl-dodecanoate
https://www.benchchem.com/product/b087112#physical-properties-of-n-butyl-dodecanoate
https://www.benchchem.com/product/b087112#physical-properties-of-n-butyl-dodecanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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